2-Chloro-3-fluoro-5-methoxyphenol

• CAS No.: 920036-39-1
• Molecular Formula: C7H6ClFO2
• Molecular Weight: 176.57 g/mol
• IUPAC Name: 2-chloro-3-fluoro-5-methoxyphenol
• InChI: InChI=1S/C7H6ClFO2/c1-11-4-2-5(9)7(8)6(10)3-4/h2-3,10H,1H3
• InChI Key: GIMWAYIJTNRDSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)F)Cl)O

Description

2-Chloro-3-fluoro-5-methoxyphenol is a halogenated phenolic compound characterized by a phenol ring substituted with chlorine (Cl) at position 2, fluorine (F) at position 3, and a methoxy group (-OCH₃) at position 5. The molecular formula is C₇H₅ClF₂O₂, with a molecular weight of 198.57 g/mol. The strategic placement of electron-withdrawing halogens (Cl, F) and the electron-donating methoxy group imparts unique physicochemical properties, such as enhanced acidity compared to unsubstituted phenol.

Comparison with Similar Compounds

Key Observations :

• The target compound’s triple substitution (Cl, F, OCH₃) contrasts with simpler analogs like 2-fluorophenol, which lacks additional functional groups.
• Biphenyl derivatives (e.g., 3-(3-chloro-5-fluorophenyl)-5-methoxyphenol) introduce a second aromatic ring, increasing molecular weight and hydrophobicity.

Physicochemical Properties

Acidity

• The target compound’s pKa is expected to be lower (more acidic) than phenol (pKa ~9.95) due to electron-withdrawing Cl and F substituents.
• 2-Fluorophenol has a pKa of ~8.3, while 3-(3-chloro-5-fluorophenyl)-5-methoxyphenol likely exhibits even lower acidity due to additional chloro substitution.

Solubility and Stability

• Methoxy groups (e.g., in the target compound) enhance solubility in organic solvents like methanol or ethyl acetate compared to non-polar halogenated phenols.
• Cyanophenyl derivatives (e.g., 2-Chloro-5-(3-cyano-2-fluorophenyl)phenol) may exhibit reduced thermal stability due to the electron-deficient cyano group.

Reactivity

• The target compound’s ortho- and para-directing groups favor electrophilic substitution at positions 4 or 6.
• Aminomethyl-substituted analogs (e.g., ) are prone to nucleophilic reactions at the amino group, enabling peptide coupling or Schiff base formation.